Cas no 83101-14-8 (4-(3-bromopropyl)benzonitrile)

4-(3-Bromopropyl)benzonitrile is a versatile brominated aromatic compound featuring a benzonitrile core with a 3-bromopropyl substituent. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and liquid crystal materials. The bromopropyl group offers a reactive site for further functionalization, enabling nucleophilic substitutions or cross-coupling reactions, while the benzonitrile moiety contributes to stability and compatibility with various reaction conditions. Its well-defined molecular structure ensures consistent performance in multi-step syntheses. The compound is typically handled under controlled conditions due to its reactivity, making it suitable for specialized applications in research and industrial chemistry.

4-(3-bromopropyl)benzonitrile structure

Product Name:4-(3-bromopropyl)benzonitrile

CAS No:83101-14-8

MF:C₁₀H₁₀BrN

MW:224.097101688385

MDL:MFCD26394907

CID:1807194

PubChem ID:458364

Update Time:2025-05-20

4-(3-bromopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 4-(3-bromopropyl)-
- 4-(3-bromopropyl)benzonitrile
- 1-(3-bromopropyl)-4-cyanobenzene
- 4-(3-bromo-propyl)-benzonitrile
- SCHEMBL80140
- GSQHPAQTFSHMPZ-UHFFFAOYSA-N
- p-(3-Bromopropyl)benzonitrile
- EN300-1912506
- DB-315719
- 83101-14-8
- MDL： MFCD26394907
- Inchi： 1S/C10H10BrN/c11-7-1-2-9-3-5-10(8-12)6-4-9/h3-6H,1-2,7H2
- InChI Key： GSQHPAQTFSHMPZ-UHFFFAOYSA-N
- SMILES： BrCCCC1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 222.99966g/mol
Monoisotopic Mass: 222.99966g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 23.8Å²

4-(3-bromopropyl)benzonitrile Pricemore >>

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